Cas no 1807208-49-6 (2-Bromo-5-methyl-4-nitrobenzaldehyde)

• Product Name: 2-Bromo-5-methyl-4-nitrobenzaldehyde
• CAS No: 1807208-49-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 4708160
• Update Time: 2025-06-15

2-Bromo-5-methyl-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-4-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-2-6(4-11)7(9)3-8(5)10(12)13/h2-4H,1H3
• InChI Key： VFXPVIZJERUFOE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-5-methyl-4-nitrobenzaldehyde

Introduction to 2-Bromo-5-methyl-4-nitrobenzaldehyde (CAS No. 1807208-49-6)

2-Bromo-5-methyl-4-nitrobenzaldehyde, identified by the CAS number 1807208-49-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a bromine substituent at the 2-position, a methyl group at the 5-position, and a nitro group at the 4-position, which collectively contribute to its unique reactivity and potential applications. The compound's structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The bromine moiety in 2-Bromo-5-methyl-4-nitrobenzaldehyde enhances its utility as a synthetic building block. Brominated aromatic compounds are widely employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are instrumental in drug discovery, enabling the efficient assembly of heterocyclic scaffolds and other pharmacophores. The presence of the nitro group further modulates the electronic properties of the benzene ring, influencing its reactivity in nucleophilic substitution and reduction reactions. This dual functionality makes the compound particularly useful for generating derivatives with tailored biological activities.

2-Bromo-5-methyl-4-nitrobenzaldehyde has been increasingly utilized in recent years due to its role as a precursor in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The methyl group at the 5-position provides steric hindrance, which can be exploited to optimize binding interactions with biological targets. Additionally, the aldehyde functionality allows for further derivatization via condensation reactions with amino compounds, leading to Schiff bases and other nitrogen-containing heterocycles that exhibit diverse pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Bromo-5-methyl-4-nitrobenzaldehyde in designing next-generation therapeutics. Researchers have leveraged its structural features to create compounds with enhanced selectivity and reduced toxicity. For example, modifications of this scaffold have yielded inhibitors of enzymes involved in metabolic diseases, such as diabetes and obesity. The compound's versatility has also been explored in antiviral and antibacterial applications, where its ability to interfere with essential metabolic pathways of pathogens has shown promise.

The synthetic methodologies involving 2-Bromo-5-methyl-4-nitrobenzaldehyde have been refined to improve yield and purity, making it more accessible for industrial-scale production. Modern techniques such as flow chemistry have enabled efficient preparation of this intermediate while minimizing waste. Furthermore, computational studies have been employed to predict optimal reaction conditions and predict potential side products, streamlining the synthetic route. These innovations underscore the growing importance of this compound in both academic research and industrial applications.

In conclusion, 2-Bromo-5-methyl-4-nitrobenzaldehyde (CAS No. 1807208-49-6) represents a significant advancement in organic synthesis and pharmaceutical development. Its unique structural features enable diverse chemical transformations, making it indispensable for creating novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, the demand for high-quality intermediates like this compound is expected to rise. The ongoing exploration of its applications underscores its potential to contribute to groundbreaking discoveries in medicine and chemical biology.